N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide

Specification

• CAS No.: 2034619-49-1
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.324
• IUPAC Name: N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)pyridine-4-carboxamide
• Standard InChI: InChI=1S/C14H19N3O3/c1-10(18)15-6-7-17-14(19)12-4-5-16-13(8-12)20-9-11-2-3-11/h4-5,8,11H,2-3,6-7,9H2,1H3,(H,15,18)(H,17,19)
• Standard InChI Key: SDGDTILDRCSRBX-UHFFFAOYSA-N
• SMILES: CC(=O)NCCNC(=O)C1=CC(=NC=C1)OCC2CC2

Introduction

N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide is a complex organic compound featuring a pyridine ring with an amide group, an acetamidoethyl side chain, and a cyclopropylmethoxy group. This compound is of interest due to its unique structural components, which could potentially confer biological activity or serve as a precursor for further chemical synthesis.

Potential Biological Activities

While specific biological activities of N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide are not detailed in the available literature, compounds with similar structural features have shown a range of activities:

• Antimicrobial and Antiviral Properties: Compounds with pyridine rings and amide groups have been explored for their antimicrobial and antiviral potential.

• Metabolic Modulation: The presence of a pyridine ring might suggest potential interactions with enzymes involved in metabolic pathways, similar to how other pyridine derivatives affect metabolic processes.

Synthesis and Characterization

The synthesis of N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide would likely involve multiple steps, including the formation of the pyridine ring, introduction of the amide and cyclopropylmethoxy groups, and modification of the side chain. Characterization would typically involve spectroscopic techniques such as NMR and mass spectrometry to confirm the structure.

Future Research Directions

Given the lack of specific data on this compound, future research should focus on:

• Biological Activity Screening: Evaluating the compound for potential antimicrobial, antiviral, or metabolic effects.

• Structural Optimization: Modifying the compound to enhance its biological activity or stability.

• Pharmacokinetic Studies: Investigating how the compound is absorbed, distributed, metabolized, and excreted in biological systems.